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Compound of Interest

Compound Name: ICG-amine

Cat. No.: B11929747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the covalent attachment of

Indocyanine Green (ICG)-amine to various polymer scaffolds. The information furnished here is

intended to guide researchers in the synthesis, purification, and characterization of ICG-

polymer conjugates for applications in drug delivery, bioimaging, and diagnostics.

Introduction
Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye approved by the Food and

Drug Administration (FDA) for clinical use. Its application in research and medicine is often

limited by its poor stability in aqueous solutions, rapid clearance from the body, and lack of

target specificity. To overcome these limitations, ICG can be covalently conjugated to polymer

scaffolds. This approach enhances the stability of ICG, prolongs its circulation time, and allows

for targeted delivery to specific tissues or cells. This document outlines the chemical strategies

and detailed protocols for covalently attaching ICG-amine to common biocompatible polymers.

Polymer Scaffolds and Conjugation Chemistries
The choice of polymer scaffold and conjugation chemistry is critical for the successful synthesis

of stable and effective ICG-polymer conjugates.

Common Polymer Scaffolds:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b11929747?utm_src=pdf-interest
https://www.benchchem.com/product/b11929747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Poly(lactic-co-glycolic acid) (PLGA): A biodegradable and biocompatible polyester with

tunable degradation rates. Carboxyl-terminated PLGA is commonly used for conjugation.

Poly(ethylene glycol) (PEG): A hydrophilic polymer that can reduce non-specific protein

adsorption and prolong circulation time. Amine- or carboxyl-terminated PEG is used for

conjugation.

Poly(ε-caprolactone) (PCL): A biodegradable polyester with good mechanical properties.

Often functionalized to introduce reactive groups for conjugation.

Chitosan: A natural polysaccharide with abundant primary amine groups, making it suitable

for direct conjugation with amine-reactive molecules or for modification to introduce other

functionalities.

Primary Conjugation Chemistry: EDC/NHS Coupling

The most common method for covalently attaching ICG-amine to carboxyl-containing polymers

is through the use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-

hydroxysuccinimide (NHS). This "zero-length" crosslinking reaction forms a stable amide bond

between the carboxyl group on the polymer and the primary amine of ICG-amine.
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Activation

Conjugation

Purification

PLGA-COOH in DCM

Stir 4-6h at RT

EDC + NHS

Stir overnight at RT (dark)

ICG-Amine in DMF

Solvent Evaporation

Dialysis (48h)

Lyophilization

Final_Product

ICG-PLGA Conjugate
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polymer-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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